Cas no 2248201-85-4 (Butanoic acid, 3,3-difluoro-2-methyl-, (2R)-)

• Product Name: Butanoic acid, 3,3-difluoro-2-methyl-, (2R)-
• CAS No: 2248201-85-4
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• CID: 6401307
• PubChem ID: 124710304
• Update Time: 2025-06-08

Butanoic acid, 3,3-difluoro-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2248201-85-4
• (2R)-3,3-difluoro-2-methylbutanoic acid
• EN300-6505916
• Butanoic acid, 3,3-difluoro-2-methyl-, (2R)-

• Inchi： 1S/C5H8F2O2/c1-3(4(8)9)5(2,6)7/h3H,1-2H3,(H,8,9)/t3-/m1/s1
• InChI Key： UPSSYIZYZMXRTP-GSVOUGTGSA-N
• SMILES： C(O)(=O)[C@@H](C)C(F)(F)C

Computed Properties

• Exact Mass: 138.04923582g/mol
• Monoisotopic Mass: 138.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 183.8±25.0 °C(Predicted)
• pka: 4.06±0.10(Predicted)

Additional information on Butanoic acid, 3,3-difluoro-2-methyl-, (2R)-

Comprehensive Overview of Butanoic acid, 3,3-difluoro-2-methyl-, (2R)- (CAS No. 2248201-85-4)

The compound Butanoic acid, 3,3-difluoro-2-methyl-, (2R)- (CAS No. 2248201-85-4) is a specialized chiral fluorinated derivative of butanoic acid, gaining attention in pharmaceutical and agrochemical research due to its unique stereochemistry and fluorine substitution. With the increasing demand for fluorinated building blocks in drug discovery, this compound has emerged as a valuable intermediate for synthesizing bioactive molecules. Its R-configuration at the chiral center and the presence of difluoromethyl groups enhance metabolic stability, a critical factor in modern medicinal chemistry.

Recent trends in AI-driven drug design and green chemistry have spotlighted fluorinated compounds like Butanoic acid, 3,3-difluoro-2-methyl-, (2R)-. Researchers frequently search for "fluorinated chiral synthons" or "sustainable fluorination methods," reflecting the compound's relevance in cutting-edge applications. Its structural features align with the industry's shift toward stereoselective synthesis and low environmental impact processes, making it a topic of interest in peer-reviewed journals and patent filings.

The synthesis of CAS No. 2248201-85-4 typically involves asymmetric catalysis or enzymatic resolution, addressing the growing need for enantiopure intermediates. Analytical techniques such as HPLC and NMR are essential for verifying its purity and stereochemical integrity. These methods are often queried alongside "chiral separation techniques" in scientific databases, underscoring the compound's technical complexity.

In agrochemical applications, 3,3-difluoro-2-methylbutanoic acid derivatives are explored for their potential as herbicide adjuvants or plant growth regulators. The fluorine atoms contribute to improved bioavailability and resistance to degradation, topics frequently discussed in forums on sustainable agriculture. This dual utility in pharmaceuticals and agrochemicals positions the compound as a versatile tool in R&D.

From a regulatory perspective, Butanoic acid, 3,3-difluoro-2-methyl-, (2R)- complies with global safety standards for research chemicals. Its non-hazardous classification under major chemical inventories makes it accessible for academic and industrial labs. Queries like "safe handling of fluorinated acids" often accompany discussions about this compound, emphasizing the importance of proper lab protocols.

Future research directions may explore its incorporation into biodegradable polymers or catalysts for CO2 utilization, aligning with circular economy principles. As the scientific community prioritizes carbon-neutral synthesis, the role of fluorinated compounds like CAS No. 2248201-85-4 will likely expand, driven by interdisciplinary collaborations and advancements in computational chemistry.